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Compound of Interest

Morpholine-4-carboximidamide
Compound Name:
Hydrobromide

Cat. No.: B128917

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of
Morpholine-4-carboximidamide hydrobromide (CAS No. 157415-17-3). Adherence to these
guidelines is crucial to ensure the integrity of the compound and the safety of laboratory

personnel.

Product Information and Physical Properties

Morpholine-4-carboximidamide hydrobromide is a guanidinylating agent commonly used as
an intermediate in pharmaceutical and chemical synthesis.[1][2] It is a white to pale cream
solid, available as crystals or powder.[3]

Table 1: Physicochemical Properties of Morpholine-4-carboximidamide Hydrobromide
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Property Value Reference
CAS Number 157415-17-3 [4]
Molecular Formula CsH12BrNsO [4]
Molecular Weight 210.08 g/mol [5]

Melting Point ~155°C to 165°C [4]
Appearance White to pale cream crystals or (31[6]

powder

Purity >97.5% to <102.5% (Titration) [3]
Solubility Soluble in water [4]
Sensitivity Hygroscopic [4]

Safety, Handling, and Personal Protective
Equipment (PPE)

2.1 Hazard ldentification

Morpholine-4-carboximidamide hydrobromide is classified as hazardous. It is harmful if
swallowed, causes skin irritation, and serious eye irritation, and may cause respiratory irritation.

[4]
2.2 Recommended Personal Protective Equipment (PPE)
o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before
use.

o Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust
is generated, a NIOSH-approved respirator is recommended.
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2.3 Handling Procedures

e Handle in accordance with good industrial hygiene and safety practices.
e Avoid contact with skin, eyes, and clothing.

» Avoid dust formation.

e Use only in a chemical fume hood.

o Keep away from heat, sparks, and open flames.

e Wash hands thoroughly after handling.

Storage Procedures

Proper storage is critical to maintain the stability and purity of Morpholine-4-carboximidamide
hydrobromide.

o General Storage: Store in a cool, dry, and well-ventilated place.[7]
o Container: Keep the container tightly closed.

e Long-Term Storage: For long-term stability, it is recommended to store the compound under
an inert atmosphere (e.g., argon or nitrogen) at room temperature, given its hygroscopic
nature.[5][8]

¢ Incompatible Materials: Store away from strong oxidizing agents.

Experimental Protocols

Morpholine-4-carboximidamide hydrobromide is a guanidinylating agent used to introduce a
guanidine functional group onto primary and secondary amines. The following is a general
protocol for a direct guanidinylation reaction in solution.

Protocol: Guanidinylation of a Primary Amine
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Objective: To synthesize a guanidine-containing compound from a primary amine using

Morpholine-4-carboximidamide hydrobromide.

Materials:

Morpholine-4-carboximidamide hydrobromide

Primary amine substrate

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)
Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA))

Stir plate and magnetic stir bar

Round-bottom flask and condenser (if heating is required)

Inert gas supply (Nitrogen or Argon)

Standard work-up and purification supplies (e.g., separatory funnel, rotary evaporator, silica
gel for column chromatography)

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the primary
amine substrate (1.0 equivalent) in the chosen anhydrous solvent.

Addition of Base: Add the base (2.0-3.0 equivalents) to the reaction mixture and stir for 5-10
minutes.

Addition of Guanidinylating Agent: Slowly add Morpholine-4-carboximidamide
hydrobromide (1.1-1.5 equivalents) to the stirring solution.

Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS). Gentle heating may be required for less reactive amines.
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o Work-up: Once the reaction is complete, quench the reaction with water or a saturated
agueous solution of sodium bicarbonate. Extract the aqueous layer with an appropriate
organic solvent (e.qg., ethyl acetate).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Visualizations
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Caption: Workflow for Safe Handling and Storage.
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Caption: Experimental Workflow for Guanidinylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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